Cas no 952182-22-8 (6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid)

• Product Name: 6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid
• CAS No: 952182-22-8
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• MDL: MFCD09836048
• CID: 1985333
• PubChem ID: 45073277
• Update Time: 2025-04-21

6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• LogP
• 952182-22-8
• EN300-317479
• DTXSID80662706
• AKOS015995914
• 6-(TRIFLUOROMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLICACID
• SCHEMBL14972759
• 6-(Trifluoromethyl)-7-azaindole-2-carboxylic acid
• 6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid

• MDL： MFCD09836048
• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)6-2-1-4-3-5(8(15)16)13-7(4)14-6/h1-3H,(H,13,14)(H,15,16)
• InChI Key： XWVHTTQLCYJSLT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=C(C(=O)O)NC2=N1)(F)F

Computed Properties

• Exact Mass: 230.03031189Da
• Monoisotopic Mass: 230.03031189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 398.6±37.0 °C at 760 mmHg
• Flash Point: 194.9±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(Trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines